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Compound of Interest

Compound Name: Fmoc-Ser-OH-15N

Cat. No.: B12415286 Get Quote

This technical guide provides a comprehensive overview of Fmoc-Ser-OH-15N, a stable

isotope-labeled amino acid derivative crucial for advanced research in proteomics, structural

biology, and drug development. The incorporation of the heavy nitrogen isotope (¹⁵N) allows for

precise tracking and quantification of serine-containing peptides and proteins in complex

biological systems.

Molecular Structure and Properties
Fmoc-Ser-OH-15N is an N-terminally protected L-serine with a ¹⁵N isotope in the amine group.

The fluorenylmethyloxycarbonyl (Fmoc) group is a base-labile protecting group that is stable

under acidic conditions, making it ideal for solid-phase peptide synthesis (SPPS).

Chemical Structure
Below is a two-dimensional representation of the Fmoc-Ser-OH-15N structure.

Caption: Chemical structure of Fmoc-Ser-OH-15N.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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